(2,5-Dichlorophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate

• IUPAC Name: (2,5-dichlorophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate
• InChI: InChI=1S/C15H14Cl2O4S/c1-9-6-10(2)15(8-13(9)20-3)22(18,19)21-14-7-11(16)4-5-12(14)17/h4-8H,1-3H3
• InChI Key: MEIQATOODRXXJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl)C
• Molecular Formula: C15H14Cl2O4S
• Molecular Weight: 361.2 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “(2,5-Dichlorophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate”, related compounds have been synthesized through various methods. For instance, a new member of the 1,3,5-oxadiazine series—2- (2,4-dichlorophenyl)-6- (2-methoxybenzyl)-4- (trichloromethyl)-4H-1,3,5-oxadiazine was synthesized by eliminating hydrogen sulfide from 2,4-dichloro-N-(2,2,2-trichloro-1-(3-(2-methoxyphenyl)thioureido)ethyl)benzamide under the action of dicyclohexylcarbodiimide.

Mechanism of Action

The mechanism of action of (2,5-Dichlorophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways in cells. For example, this compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a critical role in inflammation and cancer. This compound has also been shown to inhibit the activity of p38 MAPK, a signaling protein that regulates cellular stress responses.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor properties, this compound has been shown to possess anti-oxidant and anti-angiogenic properties. It has also been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2,5-Dichlorophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate in lab experiments is its ability to selectively target specific signaling pathways in cells. This allows researchers to study the effects of this compound on specific cellular processes without affecting other pathways. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for (2,5-Dichlorophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate research. One area of interest is the development of this compound-based drugs for the treatment of cancer and viral infections. Another area of interest is the study of this compound in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the development of this compound analogs with improved pharmacological properties is an area of active research.

Synthesis Methods

(2,5-Dichlorophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate can be synthesized through a multi-step process that involves the reaction of 2,5-dichlorophenol with 5-methoxy-2,4-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is a white crystalline powder that is soluble in organic solvents such as dichloromethane and chloroform.

Scientific Research Applications

(2,5-Dichlorophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-viral properties. In one study, this compound was found to inhibit the growth of human breast cancer cells by inducing apoptosis, a process of programmed cell death. In another study, this compound was shown to inhibit the replication of the influenza virus by targeting a specific viral protein.

Safety and Hazards

While the specific safety data sheet for “(2,5-Dichlorophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate” is not available, related compounds are considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They may be harmful if swallowed and may cause an allergic skin reaction.